Cas no 2680677-45-4 (5-Acetamido-2-fluoro-4-methoxybenzoic acid)

• Product Name: 5-Acetamido-2-fluoro-4-methoxybenzoic acid
• CAS No: 2680677-45-4
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 6525068
• PubChem ID: 165938640
• Update Time: 2025-06-07

5-Acetamido-2-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274846
• 2680677-45-4
• 5-acetamido-2-fluoro-4-methoxybenzoic acid
• 5-Acetamido-2-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C10H10FNO4/c1-5(13)12-8-3-6(10(14)15)7(11)4-9(8)16-2/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： FQIVJZAGKWMKLW-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Acetamido-2-fluoro-4-methoxybenzoic acid

Introduction to 5-Acetamido-2-fluoro-4-methoxybenzoic acid (CAS No. 2680677-45-4)

5-Acetamido-2-fluoro-4-methoxybenzoic acid, identified by its CAS number 2680677-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluoro-substituted benzoic acids, a group known for its diverse biological activities and potential therapeutic applications. The structural features of 5-Acetamido-2-fluoro-4-methoxybenzoic acid, including the presence of an acetamido group, a fluoro substituent, and a methoxy group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-Acetamido-2-fluoro-4-methoxybenzoic acid involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group at the 2-position and the methoxy group at the 4-position of the benzoic acid core enhances the compound's electronic properties, influencing its solubility, stability, and interaction with biological targets. The acetamido group at the 5-position provides a site for further functionalization, enabling the development of derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their role as key intermediates in the synthesis of various pharmaceuticals. The fluorine atom is known to modulate metabolic pathways and enhance binding affinity to biological receptors, making fluoro compounds particularly attractive for drug development. 5-Acetamido-2-fluoro-4-methoxybenzoic acid has been studied for its potential in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies suggest that this compound exhibits promising activity against pathogens that have developed resistance to conventional treatments.

The pharmacological evaluation of 5-Acetamido-2-fluoro-4-methoxybenzoic acid has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated inhibitory effects on several target proteins, including those implicated in cancer progression and immune responses. The presence of the fluoro group appears to enhance its ability to interact with these targets, leading to potent biological activity. Additionally, animal studies have shown that 5-Acetamido-2-fluoro-4-methoxybenzoic acid can modulate inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

One of the most compelling aspects of 5-Acetamido-2-fluoro-4-methoxybenzoic acid is its versatility as a building block for drug discovery. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacokinetic properties and improved therapeutic efficacy. For instance, modifications at the acetamido group have led to compounds with increased bioavailability and reduced toxicity. These findings highlight the importance of 5-Acetamido-2-fluoro-4-methoxybenzoic acid in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.

The synthetic routes developed for 5-Acetamido-2-fluoro-4-methoxybenzoic acid have also been optimized for scalability and cost-effectiveness, ensuring that larger quantities of this compound can be produced for both research and commercial purposes. Advances in green chemistry principles have been incorporated into these synthetic processes, minimizing waste generation and reducing environmental impact. Such sustainable practices are increasingly important in pharmaceutical manufacturing, where regulatory pressures favor processes that are both efficient and environmentally friendly.

Future research on 5-Acetamido-2-fluoro-4-methoxybenzoic acid is likely to focus on elucidating its mechanism of action and exploring new therapeutic applications. The combination of computational modeling and high-throughput screening techniques will be instrumental in identifying new derivatives with improved properties. Furthermore, collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

The role of 5-Acetamido-2-fluoro-4-methoxybenzoic acid in addressing global health challenges cannot be overstated. As drug-resistant pathogens continue to emerge, there is a pressing need for innovative therapeutic strategies. This compound represents a promising candidate for further development due to its unique structural features and demonstrated biological activity. By leveraging advances in synthetic chemistry and pharmacology, researchers can harness the full potential of 5-Acetamido-2-fluoro-4-methoxybenzoic acid to create novel treatments that meet the demands of modern medicine.